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Albaconazole MIC Data Summary

The table below consolidates the available MIC data for Albaconazole from the search results.

Candida Species /
Strain

MIC Value
(μg/mL)

Context / Model Source (Year)

C. albicans 03-2718 0.5 μg/mL In vitro susceptibility testing of a
fluconazole-resistant strain [1].

García et al.
(2009) [1]

C. albicans 03-2718 Effective in
vivo

Murine model of vaginal infection. Doses
of ≥20 mg/kg significantly reduced fungal

load [1].

García et al.
(2009) [1]

Dermatophytes (e.g.,

Trichophyton spp.)

Not

specified

Mentioned as having been tested in vitro

or in Phase I/II trials for dermatophyte
infections [2].

Costa-Orlandi

et al. (2020) [2]

Experimental Protocol for Key Data

The primary source of MIC data comes from a 2009 study that followed established standards. Here is a

detailed breakdown of the methodology:
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Reference Method: The study adhered to the guidelines set by the Clinical and Laboratory
Standards Institute (CLSI), which is a standard for antimicrobial susceptibility testing [1] [3].
Culture Conditions: The C. albicans isolate was grown in RPMI-1640 medium with L-glutamine for

24 hours at 35°C on a gyratory shaker [1].
Inoculum Preparation: Fungal cells were harvested by centrifugation and counted using a

hemocytometer. The inoculum size was confirmed through quantitative cultures and serial dilution [1].
MIC Determination: The 48-hour MIC was determined. The specific endpoint (50% or 100% growth

inhibition) was not detailed in the abstract, but CLSI guidelines typically define azole MICs as the
concentration that causes a 50% reduction in growth compared to the drug-free control [1] [3].

Quality Control: The use of reference strains to ensure accuracy was mentioned as part of the
standard procedure [3].

Albaconazole's Mechanism of Action

As a triazole antifungal, Albaconazole's primary mechanism involves targeting the fungal cell membrane.

The diagram below illustrates this key signaling pathway.
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This mechanism is consistent with other azole drugs, where inhibition of ergosterol synthesis leads to a

compromised cell membrane and cell death [4] [5].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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